Cas no 137186-60-8 (Propanedioic acid, fluoro-, mono(phenylmethyl) ester)

• Product Name: Propanedioic acid, fluoro-, mono(phenylmethyl) ester
• CAS No: 137186-60-8
• MF: C₁₀H₈FO₄
• MW: 211.166526794434
• CID: 1243915
• PubChem ID: 53435564
• Update Time: 2025-04-20

Propanedioic acid, fluoro-, mono(phenylmethyl) ester Chemical and Physical Properties

Names and Identifiers

• Propanedioic acid, fluoro-, mono(phenylmethyl) ester
• 2-fluoro-3-oxo-3-phenylmethoxypropanoate
• DTXSID60700756
• 3-(benzyloxy)-2-fluoro-3-oxopropanoic acid
• 3-(Benzyloxy)-2-fluoro-3-oxopropanoate
• 137186-60-8

• Inchi： 1S/C10H9FO4/c11-8(9(12)13)10(14)15-6-7-4-2-1-3-5-7/h1-5,8H,6H2,(H,12,13)/p-1
• InChI Key： PVAZVBVIWJGNJA-UHFFFAOYSA-M
• SMILES： FC(C(=O)[O-])C(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 211.04064
• Monoisotopic Mass: 211.041
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.4A^2
• XLogP3: 2.4

Experimental Properties

• PSA: 66.43